Cas no 2172604-14-5 (N-cyclopropyl-3-3-(methylamino)propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: N-cyclopropyl-3-3-(methylamino)propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2172604-14-5
• MF: C₁₁H₁₇N₇
• MW: 247.299580335617
• CID: 5963302
• PubChem ID: 165857319
• Update Time: 2025-06-12

N-cyclopropyl-3-3-(methylamino)propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-3-3-(methylamino)propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• EN300-1592099
• N-cyclopropyl-3-[3-(methylamino)propyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• 2172604-14-5

• Inchi： 1S/C11H17N7/c1-12-5-2-6-18-11-9(16-17-18)10(13-7-14-11)15-8-3-4-8/h7-8,12H,2-6H2,1H3,(H,13,14,15)
• InChI Key： ODIUDJQAYFGTFX-UHFFFAOYSA-N
• SMILES： N(C1=C2C(=NC=N1)N(CCCNC)N=N2)C1CC1

Computed Properties

• Exact Mass: 247.15454357g/mol
• Monoisotopic Mass: 247.15454357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.6Ų

Additional information on N-cyclopropyl-3-3-(methylamino)propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Comprehensive Overview of N-cyclopropyl-3-3-(methylamino)propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine (CAS No. 2172604-14-5)

The compound N-cyclopropyl-3-3-(methylamino)propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine (CAS No. 2172604-14-5) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a triazolopyrimidine core, positions it as a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a pivotal role in modulating cellular signaling pathways. This article delves into the molecular characteristics, potential applications, and current research trends surrounding this compound.

One of the most intriguing aspects of N-cyclopropyl-3-3-(methylamino)propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine is its structural complexity, which includes a cyclopropyl group and a methylamino side chain. These functional groups contribute to its bioavailability and binding affinity, making it a subject of interest for drug design and targeted therapy. Recent studies have explored its interactions with various enzymatic targets, particularly those involved in cancer progression and inflammatory diseases. The compound's ability to selectively inhibit specific kinases has sparked discussions about its potential in precision medicine.

In the context of current biomedical research, N-cyclopropyl-3-3-(methylamino)propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine aligns with the growing demand for small-molecule therapeutics. Its synthetic accessibility and structural versatility make it a valuable scaffold for developing next-generation drugs. Moreover, the compound's pharmacokinetic properties are under investigation, with researchers aiming to optimize its metabolic stability and therapeutic index. These efforts are part of a broader trend toward personalized medicine, where compounds like this could offer tailored solutions for complex diseases.

The triazolopyrimidine moiety in N-cyclopropyl-3-3-(methylamino)propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine is particularly noteworthy due to its resemblance to purine bases, which are fundamental to DNA and RNA synthesis. This structural similarity suggests potential applications in antiviral and antimicrobial therapies, areas that have gained prominence in light of recent global health challenges. Additionally, the compound's electrophilic properties could be harnessed for covalent inhibition, a strategy that has gained traction in drug discovery for its ability to achieve prolonged target engagement.

From a synthetic chemistry perspective, the preparation of N-cyclopropyl-3-3-(methylamino)propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine involves multi-step reactions that highlight the importance of regioselective and stereoselective control. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yields and reduce reaction times. These innovations reflect the broader shift toward green chemistry and sustainable synthesis in the pharmaceutical industry.

Looking ahead, the potential of N-cyclopropyl-3-3-(methylamino)propyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine extends beyond its immediate therapeutic applications. Its molecular scaffold could serve as a foundation for designing probe molecules in chemical biology, enabling researchers to elucidate complex biological pathways. Furthermore, its integration into high-throughput screening platforms could accelerate the identification of novel drug candidates. As the scientific community continues to explore its capabilities, this compound may emerge as a cornerstone in the development of innovative biomedical solutions.